Ethyl 2-sulfanylbenzoate
Cat. No. B7805590
M. Wt: 182.24 g/mol
InChI Key: CAIKKJIIZHDMSX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03984573
Procedure details
Using a procedure similar to that of Example I, a mixture of 50 g (0.32mole) of 2-mercaptobenzoic acid, 60 g (1.3 moles) of absolute ethanol, 200 ml. of benzene and 1.0 g of sulfuric acid (98%) was heated at refux for 28 hours and yielded ethyl 2-mercaptobenzoate: 23.3 g (40% yield); bp 99°-100°C/0.8 mm; mol. wt. 182:
Yield
40%
Identifiers
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REACTION_CXSMILES
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[SH:1][C:2]1[CH:10]=[CH:9][CH:8]=[CH:7][C:3]=1[C:4]([OH:6])=[O:5].[CH2:11](O)[CH3:12].S(=O)(=O)(O)O>C1C=CC=CC=1>[SH:1][C:2]1[CH:10]=[CH:9][CH:8]=[CH:7][C:3]=1[C:4]([O:6][CH2:11][CH3:12])=[O:5]
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Inputs
Step One
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Name
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Quantity
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50 g
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Type
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reactant
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Smiles
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SC1=C(C(=O)O)C=CC=C1
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Name
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Quantity
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60 g
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Type
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reactant
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Smiles
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C(C)O
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Step Two
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Name
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Quantity
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1 g
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Type
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reactant
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Smiles
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S(O)(O)(=O)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1=CC=CC=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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SC1=C(C(=O)OCC)C=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 40% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
